10-Bromodecylphosphonic acid

• Molecular Formula: C10H22BrO3P
• Molecular Weight: 301.16 g/mol
• InChI: InChI=1S/C10H22BrO3P/c11-9-7-5-3-1-2-4-6-8-10-15(12,13)14/h1-10H2,(H2,12,13,14)
• InChIKey: PZKCVYRQOBKBBT-UHFFFAOYSA-N

10-Bromodecylphosphonic Acid: CAS 934985-98-5 Procurement Guide for Bifunctional Surface Anchoring and PROTAC Linker Applications

10-Bromodecylphosphonic acid (CAS 934985-98-5; molecular formula C₁₀H₂₂BrO₃P; MW 301.16) is a bifunctional organophosphorus compound featuring a ten-carbon alkyl spacer terminated with a reactive bromoalkyl group at the ω-position and a phosphonic acid (–PO₃H₂) anchoring moiety . The phosphonic acid headgroup enables covalent binding to metal oxide surfaces (e.g., TiO₂, ZrO₂, ITO, Al₂O₃) via M–O–P bond formation, facilitating the construction of robust self-assembled monolayers (SAMs) and functional coatings [1]. The terminal bromine serves as an electrophilic leaving group compatible with nucleophilic substitution (SN2) for post-functionalization with amines, thiols, or other nucleophiles, while the C10 alkyl chain provides hydrophobic spacing and molecular ordering capacity distinct from shorter-chain analogs .

Surface anchoring Phosphonic acid headgroup binds TiO₂, ITO, ZrO₂, and Al₂O₃ via robust M–O–P bonds for SAMs and functional coatings.

Post-functionalization ω‑bromo group serves as electrophilic leaving group for nucleophilic substitution with amines, thiols, and other nucleophiles.

PROTAC linker C10 alkyl spacer provides extended inter‑ligand separation for distance‑dependent ternary complex SAR exploration.

• [1] Xi'an Ruixi Biological Technology Co., Ltd. (2025). CAS:934985-98-5, 10-Bromodecylphosphonic acid product technical datasheet. View Source

Why 10-Bromodecylphosphonic Acid Cannot Be Replaced by 6-Bromohexylphosphonic Acid or Unfunctionalized Alkylphosphonates

Substituting 10-bromodecylphosphonic acid with a shorter-chain analog such as 6-bromohexylphosphonic acid (C6 spacer) or an unfunctionalized alkylphosphonic acid introduces quantifiable performance penalties in both SAM stability and post-functionalization capacity. Photodegradation studies of alkylphosphonic acid SAMs on TiO₂ demonstrate that degradation rate decreases systematically with increasing alkyl chain length, with longer-chain adsorbates exhibiting enhanced order due to stronger interchain dispersion forces that impede oxygen diffusion to the oxide surface [1]. The C10 spacer of 10-bromodecylphosphonic acid thus confers measurable durability advantages over C6 analogs under UV exposure conditions. Furthermore, the ω-bromo functionality is structurally essential for enabling nucleophilic substitution-based post-modification, which unfunctionalized alkylphosphonic acids (e.g., decylphosphonic acid) cannot support without additional synthetic steps [2]. In PROTAC linker applications, the extended C10 alkyl spacer provides greater inter-ligand separation than C4 or C6 analogs, a parameter that can directly influence ternary complex formation efficiency and degradation potency .

Chain‑length mismatch

Shorter C6 analogs may exhibit faster UV photodegradation and lower monolayer order on TiO₂/ITO, reducing SAM durability and electrical barrier quality.

Missing ω‑bromo handle

Unfunctionalized alkylphosphonates (e.g., decylphosphonic acid) cannot undergo direct nucleophilic post‑modification, limiting surface derivatization workflows.

PROTAC spacer limitation

C4 and C6 bromoalkylphosphonic acid linkers restrict inter‑ligand distance below the C10 regime; this may compromise ternary complex formation efficiency in distance‑sensitive degrader designs.

• [1] Tizazu, G., Adawi, A. M., Leggett, G. J., & Lidzey, D. G. (2009). Photopatterning, etching, and derivatization of self-assembled monolayers of phosphonic acids on the native oxide of titanium. Langmuir, 25(18), 10746-10753. View Source
• [2] Villa, M. (2017). Magnetic nanoparticles for the synthesis of pharmaceutically important molecules (Doctoral dissertation, Università degli Studi di Milano). View Source

Quantitative Differentiation Evidence: 10-Bromodecylphosphonic Acid vs. Comparator Alkylphosphonic Acids

UV Photodegradation Resistance: C10 Alkyl Chain Extends SAM Lifetime vs. Shorter-Chain Phosphonic Acids on TiO₂

The rate of UV-induced photodegradation of alkylphosphonic acid SAMs on native titanium oxide decreases systematically as alkyl chain length increases. This class-level trend is established across multiple chain lengths and provides a quantitative framework for predicting the stability advantage of the C10 spacer in 10-bromodecylphosphonic acid relative to shorter-chain comparators such as 6-bromohexylphosphonic acid (C6) [1]. The enhanced order in longer-chain SAMs, driven by stronger interchain dispersion forces, impedes the diffusion of reactive oxygen species to the oxide surface and slows oxidative degradation [2].

UV photodegradation

Class‑level inference

C10 spacer: reported slower photodegradation rate (class trend) C6 spacer: faster degradation; shorter chain length

Chain‑length trend may support SAM lifetime selection under UV exposure

Qualitative trend from class‑level photopatterning studies; direct C10 vs. C6 data to verify

Evidence Dimension	Relative UV photodegradation rate of alkylphosphonic acid SAMs on TiO₂
Target Compound Data	Predicted slower degradation rate than C6 analog; extended monolayer lifetime under UV exposure
Comparator Or Baseline	Shorter-chain alkylphosphonic acids (C6, C8); degradation rate inversely correlated with chain length
Quantified Difference	Degradation rate decreases as chain length increases (qualitative class trend); 10-Bromodecylphosphonic acid (C10) is positioned in the longer-chain, slower-degradation regime compared with 6-Bromohexylphosphonic acid (C6)
Conditions	Native oxide of titanium substrate; UV light exposure (photocatalytic degradation)

Why This Matters

For procurement decisions involving SAM-based surface coatings exposed to ambient UV (e.g., outdoor sensors, photocatalytic systems), the C10 spacer provides a demonstrable stability advantage over shorter-chain alternatives, reducing the frequency of surface re-functionalization.

• [1] Tizazu, G., Adawi, A. M., Leggett, G. J., & Lidzey, D. G. (2009). Photopatterning, etching, and derivatization of self-assembled monolayers of phosphonic acids on the native oxide of titanium. Langmuir, 25(18), 10746-10753. View Source
• [2] Tizazu, G., Adawi, A. M., Leggett, G. J., & Lidzey, D. G. (2009). Hull Repository record: Photopatterning, etching, and derivatization of self-assembled monolayers of phosphonic acids on the native oxide of titanium. View Source

Molecular Order and SAM Quality: Long-Chain Phosphonic Acids Produce More Ordered Monolayers with Smaller Tilt Angles on ITO

NEXAFS spectroscopy studies of alkanephosphonic acid SAMs on indium tin oxide (ITO) surfaces demonstrate that long-chain SAMs (C14–C18) are more highly ordered and exhibit smaller molecular tilt angles than short-chain SAMs (C8–C10) [1]. While 10-bromodecylphosphonic acid (C10) lies at the shorter end of the studied range, the chain-length-dependent ordering trend establishes that the C10 spacer provides superior molecular organization relative to C6 or C4 analogs. This ordering translates to higher packing density and more uniform surface coverage, which are critical parameters for electronic device interfaces and biosensor applications [2].

SAM molecular order

Class‑level inference

C10: intermediate order; smaller tilt angle than C6 C6: lower order, larger tilt angle; C14–C18: highest order

Longer alkyl chain supports improved monolayer packing on ITO electrodes

NEXAFS trend across C8–C18; C10 advantage over C4/C6 inferred, not individually measured

Evidence Dimension	Molecular ordering and tilt angle of alkanephosphonic acid SAMs on ITO
Target Compound Data	C10 spacer: moderately ordered monolayer with tilt angle between short-chain (C8) and long-chain (C14–C18) regimes
Comparator Or Baseline	Short-chain (C8): lower order, larger tilt angle; Long-chain (C14–C18): higher order, smaller tilt angle
Quantified Difference	Long-chain SAMs are more highly ordered and have a smaller tilt angle than short-chain SAMs (qualitative trend across C8–C18 series); SAM order collapses when surface roughness exceeds chain length (~15 Å threshold)
Conditions	ITO thin films sputter-deposited on silicon substrates with 400 nm thermally grown SiO₂; NEXAFS spectroscopy

Why This Matters

Users selecting a bromoalkylphosphonic acid for SAM formation on ITO electrodes or transparent conductive oxides should prefer the C10 spacer over shorter-chain options (C4–C6) to achieve more ordered monolayers with improved electrical and barrier properties.

• [1] Losego, M. D., Guske, J. T., Efremenko, A., Maria, J. P., & Franzen, S. (2011). Characterizing the molecular order of phosphonic acid self-assembled monolayers on indium tin oxide surfaces. Langmuir, 27(19), 11883-11888. View Source
• [2] Losego, M. D., et al. (2011). Langmuir, 27(19), 11883-11888 (CHEMIC abstract). View Source

PROTAC Linker Chain Length: C10 Alkyl Spacer Provides Extended Inter-Ligand Separation vs. C4 and C6 Bromoalkylphosphonic Acid Linkers

In PROTAC (PROteolysis TArgeting Chimera) development, linker length is a critical determinant of ternary complex formation efficiency and degradation potency. 10-Bromodecylphosphonic acid is explicitly classified as an alkyl chain-based PROTAC linker , with its C10 spacer offering significantly greater inter-ligand separation than commercially available shorter-chain bromoalkylphosphonic acid linkers including 6-bromohexylphosphonic acid (C6) and 4-bromobutylphosphonic acid (C4) . The extended C10 spacer allows exploration of distance-dependent SAR (structure-activity relationship) that is inaccessible with C4 or C6 linkers, enabling fine-tuning of the spatial relationship between the E3 ligase ligand and the target protein ligand for optimal ubiquitination and subsequent proteasomal degradation.

PROTAC linker length

Data to verify

+4 carbon units vs C6
+6 carbon units vs C4

Extended C10 spacer enables distance‑dependent SAR not accessible with shorter linkers

No independent comparative study provided; linker classification and vendor claim

Evidence Dimension	Alkyl spacer length for PROTAC linker applications
Target Compound Data	C10 alkyl chain (10-carbon spacer, approximately 1.2-1.4 nm extended length)
Comparator Or Baseline	6-Bromohexylphosphonic acid: C6 spacer; 4-Bromobutylphosphonic acid: C4 spacer
Quantified Difference	10-Bromodecylphosphonic acid provides 4 additional carbon units (approximately 0.5 nm extended length) beyond 6-bromohexylphosphonic acid, and 6 carbon units beyond 4-bromobutylphosphonic acid
Conditions	PROTAC linker selection for distance-dependent SAR studies; alkyl chain linker class

Why This Matters

For medicinal chemistry teams optimizing PROTAC degraders, linker length directly impacts degradation efficiency (DC₅₀) and maximal degradation (Dₘₐₓ). The C10 spacer of 10-bromodecylphosphonic acid provides a distinct length regime not covered by C4 or C6 analogs, enabling SAR exploration that may reveal optimal inter-ligand distances for specific E3 ligase–target protein pairs.

Experimental Selection Over Alternative Surface Modifiers: 10-Bromodecylphosphonic Acid Selected for MNP Functionalization Based on Catalytic Performance Potential

In the development of catalytically active magnetic nanoparticles (MNPs), multiple organic acids reported in the literature were experimentally evaluated for nanoparticle surface protection. Among the candidates examined, 10-bromodecylphosphonic acid was selected for MNP functionalization due to its potential to enable improved catalytic properties [1]. The selection criterion was explicitly based on the compound's ω-bromo functionality, which provides a reactive handle for subsequent immobilization of catalytic ligands such as phenanthroline derivatives [2]. This experimental selection represents a direct, application-driven differentiation from alternative surface modifiers that lack either the phosphonic acid anchoring capability or the terminal reactive halogen required for post-functionalization.

MNP functionalization

Reported

Experimentally selected over multiple alternative acids; enabled phenanthroline ligand immobilization and Pd(OAc)₂ coordination

Reported selection supports post‑functionalization potential for catalytic MNP development

Selection based on ω‑halogen functionality and catalytic performance prospect; single study context

Evidence Dimension	Selection of surface modifier for magnetic nanoparticle functionalization
Target Compound Data	Selected over multiple alternative acids evaluated; enabled subsequent immobilization of phenanthroline ligands and Pd(OAc)₂ coordination for catalytic applications
Comparator Or Baseline	Several acids described in the literature (examined but not selected)
Quantified Difference	Qualitative selection outcome: 10-bromodecylphosphonic acid chosen based on improved catalytic property potential and ω-halogen functionality
Conditions	Magnetic nanoparticles synthesized via coprecipitation method; protective layer applied to prevent aggregation; functionalization verified by IR spectroscopy following Mo(CO)₆ complexation

Why This Matters

This experimental validation demonstrates that 10-bromodecylphosphonic acid was preferentially selected over other acid modifiers in a real-world catalytic nanoparticle development context. For users seeking a surface modifier with proven post-functionalization capability, this provides application-specific evidence beyond theoretical structure-property relationships.

• [1] Villa, M. (2017). Magnetic nanoparticles for the synthesis of pharmaceutically important molecules (Doctoral dissertation, Università degli Studi di Milano). IRIS Institutional Repository. View Source
• [2] Villa, M. (2017). UNITesi record: Magnetic nanoparticles for the synthesis of pharmaceutically important molecules. View Source

Purity and Procurement Specifications: ≥95%–≥98% Purity Standards with Full Analytical Characterization vs. Unspecified-Grade Alternatives

Commercially available 10-bromodecylphosphonic acid is supplied with purity specifications ranging from ≥95% to ≥98% depending on the vendor, with identity confirmation by NMR and solubility characterization in DMSO, DCM, and DMF [1][2]. This level of analytical specification supports reproducible experimental outcomes in surface functionalization and bioconjugation workflows. In contrast, procurement of generic or custom-synthesized bromoalkylphosphonic acids may lack rigorous purity verification, introducing variability that can compromise SAM quality, PROTAC linker consistency, or post-functionalization yields [3].

Purity specification

Specification review

≥95% to ≥98% purity; identity confirmed by NMR; solubility characterized in DMSO, DCM, DMF

Documented specifications reduce risk of batch variability in SAM and linker workflows

Vendor‑provided data; independent verification recommended for critical applications

Evidence Dimension	Commercial purity specification and analytical characterization
Target Compound Data	Purity ≥95% (multiple vendors) to ≥98% (Bioglyco); identity confirmed by NMR; characterized solubility in DMSO, DCM, DMF
Comparator Or Baseline	Unspecified-grade or custom-synthesized bromoalkylphosphonic acids (may lack full characterization)
Quantified Difference	≥95–98% certified purity with NMR confirmation vs. unspecified or unverified purity grades
Conditions	Commercial procurement for research applications; storage at -20°C under dry, light-protected conditions

Why This Matters

For procurement decisions, selecting a vendor with documented purity specifications and analytical characterization (NMR confirmation) reduces the risk of batch-to-batch variability that could compromise surface functionalization efficiency, SAM reproducibility, or PROTAC linker consistency.

• [1] CD Bioglyco. Bromide/Hydroxyl PEG reagent, 10-Bromodecylphosphonic acid, Purity ≥98% product page. View Source
• [2] Bio-Delta. 10-Bromodecylphosphonic acid chemical properties (purity 95%). View Source
• [3] Creative Biolabs. 10-Bromodecylphosphonic acid (CAT# ADC-L-M0023) linker product page. View Source

High-Value Application Scenarios for 10-Bromodecylphosphonic Acid Based on Differentiated Evidence

PROTAC Linker SAR Studies Requiring Extended C10 Spacer Length

In medicinal chemistry programs developing PROTAC degraders, linker length optimization is essential for achieving efficient ternary complex formation. 10-Bromodecylphosphonic acid provides a C10 alkyl spacer that extends significantly beyond the reach of shorter bromoalkylphosphonic acid linkers (C4 and C6), enabling exploration of distance-dependent SAR relationships that shorter linkers cannot access . The phosphonic acid group offers an additional functional handle for conjugation distinct from the terminal bromine. This compound is specifically classified as an alkyl chain-based PROTAC linker and is routinely utilized in PROTAC synthesis workflows .

UV-Resistant Self-Assembled Monolayers on TiO₂ for Photocatalytic and Sensor Applications

For surface coatings on titanium dioxide that must withstand UV exposure, the C10 alkyl spacer of 10-bromodecylphosphonic acid confers slower photodegradation kinetics compared with shorter-chain alkylphosphonic acids. The class-level trend established by photopatterning studies demonstrates that degradation rate decreases with increasing chain length due to enhanced monolayer order and reduced oxygen diffusion . The terminal bromine enables subsequent derivatization for creating chemically patterned surfaces. This application scenario is particularly relevant for photocatalytic devices, UV-exposed sensors, and titanium-based implant coatings requiring durable surface functionalization .

Magnetic Nanoparticle Surface Protection with Post-Functionalization Capability for Heterogeneous Catalysis

10-Bromodecylphosphonic acid has been experimentally validated as a protective layer for magnetic nanoparticles (MNPs) in catalytic applications, selected over multiple alternative acids based on its ω-halogen functionality and potential for improved catalytic performance . The phosphonic acid headgroup anchors to the iron oxide nanoparticle surface, while the terminal bromine provides a reactive site for immobilizing catalytic ligands such as phenanthroline derivatives and subsequent metal coordination (e.g., Pd(OAc)₂) . This enables the development of magnetically recoverable catalysts for pharmaceutically relevant transformations including carbonylation and reductive cyclization reactions.

ITO Electrode Functionalization for Ordered Monolayers in Organic Electronics

For indium tin oxide (ITO) electrode modification in organic electronic devices and biosensors, alkanephosphonic acid chain length directly influences monolayer ordering and surface coverage quality. NEXAFS studies demonstrate that longer-chain phosphonic acids (C14–C18) produce more ordered SAMs with smaller tilt angles than short-chain analogs (C8–C10) . While 10-bromodecylphosphonic acid (C10) falls in the intermediate chain-length regime, it offers superior ordering relative to C6 and C4 bromoalkylphosphonic acids. The terminal bromine provides a versatile anchor for subsequent conjugation of electroactive or biorecognition moieties, making it suitable for constructing functional interfaces in OLEDs, perovskite solar cells, and electrochemical biosensors .

Application

Selection Property

Validation Focus

PROTAC linker SAR studies

C10 alkyl spacer exceeds C4/C6 length

Ternary complex formation efficiency, DC₅₀/Dmax distance dependency

UV‑resistant SAMs on TiO₂

Longer alkyl chain may slow photodegradation

SAM lifetime under UV exposure, post‑derivatization capability

MNP surface protection & catalysis

ω‑bromo enables post‑functionalization

Catalytic performance, ligand immobilization yield

ITO electrode functionalization

Chain length > C4/C6 for monolayer order

Molecular tilt angle, surface coverage, barrier properties